SgII peptide A

Specification

Introduction

Molecular Structure and Characteristics

SgII peptide A is a 29-amino acid peptide with the sequence Lys-Gln-Glu-Gly-Arg-Asp-His-Asp-Lys-Ser-Lys-Gly-His-Phe-His-Met-Ile-Val-Ile-His-His-Lys-Gly-Gly-Gln-Ala-His-His-Gly, which can be abbreviated as KQEGRDHDKSKGHFHMIVIHHKGGQAHHG. The peptide has an abundance of histidine residues, which may contribute to its pH-dependent activity. The presence of multiple basic amino acids (lysine, arginine, histidine) suggests a positive charge at physiological pH, which is a common characteristic of antimicrobial peptides that interact with negatively charged bacterial membranes.

Physical and Chemical Properties

The peptide's properties are influenced by its amino acid composition:

Table 1: Key Physical and Chemical Properties of SgII Peptide A

Property	Characteristic	Relevance
Length	29 amino acids	Moderate length, typical for antimicrobial peptides
Key Residues	Multiple histidines (7)	May contribute to pH sensitivity and zinc binding
Charge	Net positive at physiological pH	Facilitates interaction with bacterial membranes
Purity (HPLC)	96.9%	High purity for synthetic production
Form	Powder (lyophilized)	Stable form for storage and distribution

The high histidine content likely plays a crucial role in the peptide's function, particularly in its interaction with metal ions such as zinc, which has been shown to potentiate its antibacterial activity against E. coli.

Biological Origin and Source

SgII peptide A is sourced from human seminal plasma and sperm. It appears to be one of the major antimicrobial peptides found in human sperm, suggesting an important role in reproductive tract immunity.

Relationship to Secretogranin Family

Secretogranin II itself is known to be proteolytically processed into several bioactive peptides, including:

• Secretoneurin (SN)

• EM66, a 66-amino acid peptide

• Manserin

These peptides have various physiological and pathophysiological significance. Whether SgII peptide A is related to these known SgII-derived peptides remains to be clarified in the literature.

Functional Properties and Mechanism of Action

Antimicrobial Activity

SgII peptide A demonstrates significant antibacterial activity, particularly against Streptococcus pyogenes. Additionally, its activity against Escherichia coli is enhanced under specific conditions – namely, in the presence of zinc ions (Zn²⁺) or at low pH.

Table 2: Documented Antimicrobial Activity of SgII Peptide A

Target Organism	Activity Level	Modulating Factors
Streptococcus pyogenes	Significant	None specifically noted
Escherichia coli	Moderate to significant	Potentiated by Zn²⁺ or low pH

The pH-dependent activity suggests that SgII peptide A may function optimally in specific microenvironments within the reproductive tract, potentially as part of the innate immune defense mechanism.

Peptide	Length	Source	Known Functions
SgII Peptide A	29 aa	Human seminal plasma, sperm	Antibacterial (particularly against S. pyogenes and E. coli)
EM66	66 aa	Human adrenal gland	Potential role in adrenal physiology
Secretoneurin (SN)	Not specified	Neuroendocrine tissues	Effects on vasculature, angiogenesis, inflammation
Manserin	Not specified	Neuroendocrine tissues	Not fully characterized

Methodological Approaches in SgII Research

Research on Secretogranin II and its derived peptides has employed various methodological approaches that could inform future studies on SgII peptide A.

For instance, studies on the EM66 peptide generated it in Escherichia coli programmed to make a fusion protein containing the human EM66 sequence. This fusion protein was then used to raise polyclonal antibodies in rabbits, and the free EM66 peptide was obtained by cleavage of the fusion protein followed by high-performance liquid chromatography purification.

Similarly, studies on the trafficking of SgII have utilized chimeric forms of SgII fused to fluorescent (green fluorescent protein) or chemiluminescent (embryonic alkaline phosphatase) reporters. Such approaches could be adapted to study the processing, localization, and function of SgII peptide A.